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Compound of Interest

Compound Name: Amphetamine sulfate

Cat. No.: B6595936

For Research Use Only. Not for human or veterinary diagnostic or therapeutic use.

Introduction

Amphetamine sulfate is a potent central nervous system (CNS) stimulant used extensively in
preclinical research to model various neurological and psychiatric conditions. Accurate and
consistent preparation of amphetamine sulfate solutions is critical for the reproducibility of
experimental results. The most common vehicle for in vivo administration is sterile isotonic
saline (0.9% NacCl). This document provides detailed information and protocols for the
preparation of amphetamine sulfate solutions for research applications.

Physicochemical Properties

Amphetamine sulfate is the sulfate salt form of amphetamine.[1] It is typically a white or off-
white crystalline powder.[1][2][3][4] Understanding its properties is essential for proper handling
and solution preparation.
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Property Value Reference
Chemical Formula (CoH13N)2:H2S04 [11[3]
Molecular Weight 368.49 g/mol [1][2][4]
Appearance White crystalline powder [11[2]14]
Odor Odorless [11[2][4]
Water Solubility 50 to 100 mg/mL (at 16°C / (2]
61°F)
pH of Solution (in water) 50-6.0 [11[2][4]

Solubility and Stability

3.1 Solubility Amphetamine sulfate is freely soluble in water and, consequently, in 0.9%
sodium chloride (saline) solution.[5][6] Its solubility is reported to be between 50 and 100
mg/mL at 16°C.[1][2][4] For most preclinical research applications, which typically require
concentrations in the range of 0.1 to 5 mg/mL, amphetamine sulfate dissolves readily in saline
at room temperature. Solubility may be further increased with gentle warming or sonication.[3]

[7]
3.2 Stability and Storage

e Solid Form: The solid powder should be stored in a well-closed container, protected from
light, in a cool, dry, and well-ventilated place.[6][8][9] It may be hygroscopic and light-
sensitive.[2][4][6]

» Saline Solution: Once dissolved in saline, the solution should be stored at 2-8°C and
protected from light.[9][10] Under these conditions, the solution is generally stable for several
weeks. However, for long-term studies, it is recommended to prepare fresh solutions or
conduct stability studies for your specific concentration and storage conditions.[9][10] One
study noted that decomposition is less than 1% in 48 months when stored at 2-8°C in an
airtight, light-protected container.[9] For critical applications, storing aliquots at -20°C can
extend stability.[10]
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Safety and Handling

Amphetamine sulfate is a controlled substance and a hazardous chemical. All handling must
be performed in accordance with institutional, local, and federal regulations.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses with side shields, and chemical-resistant gloves.[8][11]

» Handling: Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid
inhalation of dust.[8] Avoid contact with skin and eyes.[8]

» Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
regulations.

Experimental Protocols
Protocol for Preparation of Amphetamine Sulfate Saline
Solution (1 mg/mL)

5.1 Materials and Equipment

e (x)-Amphetamine sulfate powder (CAS: 60-13-9)

o Sterile 0.9% Sodium Chloride Injection, USP (saline)

o Calibrated analytical balance

 Sterile volumetric flask (e.g., 10 mL or 25 mL)

 Sterile serological pipettes

» Vortex mixer

« Sterile syringe filters (0.22 pum pore size, PVDF or similar)
o Sterile syringes

 Sterile, light-protecting storage vials (e.g., amber glass vials)
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5.2 Step-by-Step Procedure
 Calculation:
o Determine the desired final concentration (e.g., 1 mg/mL) and total volume (e.g., 10 mL).
o Mass required (mg) = Concentration (mg/mL) x Volume (mL)
o For a 1 mg/mL solution in a 10 mL volume, you will need 10 mg of amphetamine sulfate.
» Weighing:

o Using a calibrated analytical balance, carefully weigh exactly 10 mg of amphetamine
sulfate powder onto weighing paper.

o Transfer the powder carefully into a 10 mL sterile volumetric flask.
 Dissolution:
o Add approximately 7-8 mL of sterile 0.9% saline to the volumetric flask.

o Cap the flask and vortex gently until the powder is completely dissolved. A clear solution
with no visible particulates should be formed. Sonication in a water bath for 5 minutes can
aid dissolution if needed.[7]

e Volume Adjustment:

o Once the solid is fully dissolved, add sterile 0.9% saline to bring the final volume to the 10
mL mark on the volumetric flask.

o Cap and invert the flask several times to ensure the solution is homogeneous.
« Sterilization:
o For in vivo use, the solution must be sterile. Draw the solution into a sterile syringe.

o Attach a 0.22 um sterile syringe filter to the tip of the syringe.
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o Filter the solution directly into a sterile, amber vial for storage. This step removes any
potential microbial contamination.

e Storage and Labeling:
o Securely cap the sterile vial.

o Label the vial clearly with the compound name ("Amphetamine Sulfate"), concentration
(2 mg/mL), solvent (0.9% Saline), date of preparation, and preparer's initials.

o Store the vial at 2-8°C, protected from light.[9]

Visualization of Workflow and Troubleshooting

The following diagrams illustrate the preparation workflow and a simple troubleshooting guide
for dissolution issues.
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Caption: Workflow for preparing sterile amphetamine sulfate solution.
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Caption: Troubleshooting guide for amphetamine sulfate dissolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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